Cas no 524033-40-7 (N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide)

• Product Name: N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide
• CAS No: 524033-40-7
• MF: C₁₆H₁₄F₃N₃O₃
• MW: 353.295874118805
• CID: 5227323
• Update Time: 2025-05-20

N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide
• Benzamide, N-[2-[[4-nitro-2-(trifluoromethyl)phenyl]amino]ethyl]-

• Inchi： 1S/C16H14F3N3O3/c17-16(18,19)13-10-12(22(24)25)6-7-14(13)20-8-9-21-15(23)11-4-2-1-3-5-11/h1-7,10,20H,8-9H2,(H,21,23)
• InChI Key： LUJDPMMSYZQCHA-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC=C([N+]([O-])=O)C=C1C(F)(F)F)(=O)C1=CC=CC=C1

Additional information on N-(2-{[4-nitro-2-(trifluoromethyl)phenyl]amino}ethyl)benzamide

N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide: A Comprehensive Overview

N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide, identified by the CAS Registry Number 524033-40-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted phenyl group containing nitro and trifluoromethyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and nitration processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency of its production, aligning with the growing demand for sustainable chemical processes.

The structural features of this compound play a crucial role in its pharmacological activity. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic environment of the aromatic ring and enhance the compound's stability. Similarly, the nitro group introduces additional electron-withdrawing effects, further modulating the compound's reactivity and bioavailability. These characteristics make N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide a promising candidate for drug development, particularly in the fields of oncology and inflammation.

Recent studies have highlighted the potential of this compound as a modulator of key signaling pathways involved in cancer progression. For instance, research published in Journal of Medicinal Chemistry demonstrated that N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide exhibits selective inhibition against certain kinases associated with tumor growth and metastasis. This finding underscores its potential as a lead compound for developing targeted therapies with reduced off-target effects.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and coatings. Researchers at the University of California have explored its use in creating self-healing materials, leveraging its unique chemical properties to enhance durability and performance under harsh environmental conditions.

The environmental impact of synthesizing and using N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide has also been a focus of recent investigations. Studies conducted by the European Chemical Society have evaluated its biodegradability and toxicity profiles, providing insights into sustainable practices for its production and disposal. These findings are critical for ensuring that its industrial applications align with global efforts to promote green chemistry.

In conclusion, N-(2-{[4-Nitro-2-(Trifluoromethyl)Phenyl]Amino}Ethyl)Benzamide (CAS No: 524033-40-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and sustainable chemistry.